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Cat. No.: B15599984

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the 5-FAM-LPETGG fluorescent probe, a critical

tool for studying and utilizing the bacterial transpeptidase Sortase A (SrtA). It covers the probe's

core principles, mechanism of action, and detailed protocols for its application in site-specific

protein labeling and enzyme activity assays.

Core Principles
The 5-FAM-LPETGG probe is a synthetic peptide, Leu-Pro-Glu-Thr-Gly-Gly, that is

fluorescently labeled at its N-terminus with 5-carboxyfluorescein (5-FAM). This design

leverages the specific recognition sequence of the Staphylococcus aureus Sortase A enzyme.

Recognition Motif: The core of the probe is the "LPETG" sequence, which is the canonical

recognition motif for SrtA.[1][2]

Fluorescent Reporter: 5-FAM is a widely used green fluorescent dye, providing a robust and

readily detectable signal for tracking the peptide's fate in enzymatic reactions.[3]
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The probe's primary utility lies in its function as a substrate for SrtA, enabling researchers to

fluorescently label proteins, study enzyme kinetics, and screen for inhibitors.

Chemical and Spectral Properties
The 5-FAM-LPETGG probe consists of the hexapeptide LPETGG conjugated to a 5-FAM

fluorophore. While precise photophysical constants for the conjugated probe are not readily

available in the literature, the properties of 5-FAM provide a reliable reference. The peptide

component is not expected to significantly alter the core spectral characteristics of the dye.

Property Value Notes

Molecular Formula C₄₅H₅₀N₆O₁₆
For the peptide-dye conjugate.

[4]

Molecular Weight ~930.9 g/mol [4]

Excitation Maximum (λex) ~492 nm
Based on 5-carboxyfluorescein

(5-FAM).[4]

Emission Maximum (λem) ~518 nm
Based on 5-carboxyfluorescein

(5-FAM).[4]

Extinction Coefficient (ε) ~80,000 cm⁻¹M⁻¹

Value for Fluorescein at ~498

nm.[5] This can vary with pH

and buffer conditions.

Quantum Yield (Φ) ~0.79 - 0.95

Value for Fluorescein in

aqueous solution.[5] Highly

dependent on pH and local

environment.[6][7]

Solubility Good

Soluble in aqueous buffers like

PBS (pH 7.2) and organic

solvents like DMSO and DMF.

[4]

Mechanism of Action: Sortase A-Mediated Ligation
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The functionality of the 5-FAM-LPETGG probe is intrinsically linked to the catalytic cycle of

Sortase A. SrtA is a transpeptidase that anchors surface proteins to the cell wall in Gram-

positive bacteria.[2] This process, often termed "sortagging," can be harnessed for in vitro and

in cellulo protein engineering.

The reaction proceeds via a ping-pong mechanism involving a covalent enzyme intermediate:

[8]

Recognition and Cleavage: SrtA recognizes the LPETG motif on the 5-FAM-LPETGG probe

and cleaves the peptide bond between the Threonine (T) and Glycine (G) residues.[1][3]

Acyl-Enzyme Intermediate: The C-terminal threonine of the cleaved probe (now 5-FAM-

LPET) becomes covalently attached to the active site cysteine of SrtA, forming a thioester-

linked acyl-enzyme intermediate.[9]

Nucleophilic Attack: A second substrate, containing an N-terminal oligoglycine (Gly)n motif

(typically n=3-5), acts as a nucleophile.[9] The terminal amino group of the glycine attacks

the thioester bond of the intermediate.

Ligation and Regeneration: This attack resolves the intermediate, forming a new, native

peptide bond between the threonine of the 5-FAM-LPET fragment and the N-terminal glycine

of the nucleophile. The active site of Sortase A is regenerated in the process.
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 +
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Caption: Mechanism of Sortase A-mediated ligation using the 5-FAM-LPETGG probe.

Experimental Protocols
The following protocols provide a starting point for using the 5-FAM-LPETGG probe. Optimal

conditions, particularly reactant concentrations and incubation times, may need to be

determined empirically based on the specific proteins and application.

Site-Specific N-Terminal Protein Labeling
This protocol describes the labeling of a target protein that has been engineered to possess an

N-terminal oligoglycine tag (e.g., GGG-).

Materials:

5-FAM-LPETGG Probe: Stock solution (e.g., 5-10 mM in DMSO).

Target Protein: Purified protein with an N-terminal (Gly)n tag (n=1-5), stock solution of known

concentration.

Sortase A Enzyme: Purified, active SrtA (wild-type or an engineered variant like 5M or 7M).

[9]

10x Sortase Reaction Buffer: 500 mM Tris-HCl (pH 7.5-8.0), 1.5 M NaCl, 100 mM CaCl₂.

(Note: CaCl₂ is not required for Ca²⁺-independent mutants).[9]

Quenching Buffer (Optional): e.g., SDS-PAGE loading buffer.

Procedure:

Reaction Setup: In a microcentrifuge tube, combine the following components to the final

concentrations listed in the table below. It is recommended to add the Sortase A enzyme last

to initiate the reaction.
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Component
Stock
Concentration

Final
Concentration

Example Volume
(50 µL)

10x Sortase Buffer 10x 1x 5 µL

Target Protein (GGG-

Protein)
500 µM 50 µM 5 µL

5-FAM-LPETGG

Probe
5 mM 250-500 µM 2.5 - 5 µL

Sortase A Enzyme 50 µM 2.5 - 5 µM 2.5 - 5 µL

Nuclease-Free Water - - To 50 µL

Incubation: Incubate the reaction at room temperature or 37°C. Reaction times can vary from

1 to 8 hours, depending on the efficiency of the substrates and enzyme variant.[6][10]

Monitor progress by taking aliquots at different time points (e.g., 1h, 3h, 5h).

Analysis: Analyze the reaction products using SDS-PAGE. The labeled protein will exhibit a

shift in molecular weight and will be fluorescent under UV or blue light illumination before

staining. Coomassie staining can be used to visualize all protein bands.

Purification (Optional): If the labeled protein needs to be separated from the enzyme and

unreacted components, affinity chromatography can be used (e.g., if the target protein or

SrtA has a His-tag).
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Caption: General experimental workflow for site-specific protein labeling.

High-Throughput Screening (HTS) for Sortase A
Inhibitors
The 5-FAM-LPETGG probe can be adapted for HTS assays to identify inhibitors of Sortase A.

A common format is a FRET (Förster Resonance Energy Transfer) assay where the LPETG

recognition sequence is flanked by a fluorophore (like 5-FAM) and a quencher. However, a

simpler intensity-based assay can also be devised. The workflow below outlines a general HTS

process.
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Assay Principle: In the presence of an active SrtA and a suitable oligoglycine nucleophile, the

5-FAM-LPET moiety is transferred, leading to a change in the fluorescent signal's properties

(e.g., polarization). An effective inhibitor will prevent this reaction, and the fluorescent signal will

remain unchanged.

Procedure Outline:

Plate Preparation: Dispense test compounds from a chemical library into a multi-well plate

(e.g., 384-well). Include positive (no inhibitor) and negative (no enzyme) controls.

Reagent Addition: Add the 5-FAM-LPETGG probe, an oligoglycine acceptor (e.g., GGG-

peptide), and reaction buffer to all wells.

Reaction Initiation: Add Sortase A to all wells except the negative controls to start the

reaction.

Incubation: Incubate the plates for a predetermined time at a controlled temperature.

Detection: Read the fluorescence intensity or fluorescence polarization (FP) of each well

using a plate reader.

Data Analysis: Identify "hits" (wells with a signal similar to the negative control) for further

validation.
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Caption: Logical workflow for a high-throughput screen for Sortase A inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15599984?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC3314344/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3314344/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2020.01702/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2020.01702/full
https://pdfs.semanticscholar.org/f3cc/f0376036ee5d8b7a4fc7033a9ca3a6af6047.pdf
https://www.caymanchem.com/product/36997/5-fam-lpetgg-trifluoroacetate-salt
https://www.aatbio.com/products/fluorescein-cas-2321-07-5
https://www.researchgate.net/figure/Quantum-yields-of-fluorescein-under-different-buffer-conditions_tbl3_297766047
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/235/357/f7505pis.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4927352/
https://www.researchgate.net/figure/Fluorescence-properties-for-the-dyes-in-EtOH-and-PBS-buffer_tbl1_260131319
https://2024.sci-hub.se/2275/aa4cd204a65b80342b32840b5d1c0280/10.1007@s10895-014-1356-5.pdf
https://www.benchchem.com/product/b15599984/docs#5-fam-lpetgg-fluorescent-probe-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15599984/docs#5-fam-lpetgg-fluorescent-probe-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15599984/docs#5-fam-lpetgg-fluorescent-probe-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15599984/docs#5-fam-lpetgg-fluorescent-probe-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599984?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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